Cas no 259260-33-8 ((1R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine)

• Product Name: (1R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine
• CAS No: 259260-33-8
• MF: C₃₂H₂₄NP
• MW: 453.513
• CID: 4469718
• PubChem ID: 10694978
• Update Time: 2025-07-19

(1R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine Chemical and Physical Properties

Names and Identifiers

• (R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine
• (-)-2-amino-2'-diphenylphosphino-1,1'-binaphthyl
• CXPJTDITWGPSMR-UHFFFAOYSA-N
• 216369-04-9
• CS-0203013
• (1R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine
• CS-0203017
• 2-amino-2'-diphenylphosphino-1,1'-binaphthyl
• 259260-33-8
• (1S)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine
• SCHEMBL6053500

• Inchi： InChI=1S/C32H24NP/c33-29-21-19-23-11-7-9-17-27(23)31(29)32-28-18-10-8-12-24(28)20-22-30(32)34(25-13-3-1-4-14-25)26-15-5-2-6-16-26/h1-22H,33H2
• InChI Key： CXPJTDITWGPSMR-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=C(C4=CC=CC=C4C=C3)C5=C(C=CC6=CC=CC=C65)N

Computed Properties

• Exact Mass: 453.164636767g/mol
• Monoisotopic Mass: 453.164636767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 26Ų

Additional information on (1R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine

(1R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine: A Versatile Ligand in Catalytic and Pharmaceutical Applications

CAS No. 259260-33-8 represents a crucial compound in the field of coordination chemistry and catalytic processes, with its structural complexity offering unique functional properties. The molecule, known as (1R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine, is a chiral phosphine ligand that has garnered significant attention in recent years due to its role in asymmetric catalysis. Its synthesis and application are closely tied to advancements in pharmaceutical research and sustainable chemical processes, making it a pivotal compound in modern biomedical innovation.

As a member of the binaphthyl-based phosphine ligand family, (1R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine is characterized by its rigid, planar structure and the presence of a phosphorus atom bonded to two phenyl groups. This structural feature allows the ligand to act as a chiral auxiliary in transition-metal-catalyzed reactions, such as hydrogenation, oxidation, and cross-coupling processes. Recent studies have highlighted its ability to enhance enantioselectivity in reactions involving complex organic substrates, which is critical for the synthesis of chiral drugs with high therapeutic efficacy.

Research published in *Nature Catalysis* (2023) has demonstrated the application of (1R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine in the asymmetric hydrogenation of ketones under mild conditions. The ligand's ability to stabilize the transition state of the reaction significantly improves the reaction rate and selectivity, reducing the need for harsh reagents. This aligns with the growing emphasis on green chemistry in the pharmaceutical industry, where minimizing environmental impact is a priority. The compound's role in such processes underscores its importance in sustainable drug development.

Another key area of research involves the use of (1R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine in the synthesis of biologically active molecules. For instance, a 2024 study in *Organic Letters* reported its application in the enantioselective synthesis of chiral amino acids, which are essential building blocks for many pharmaceutical compounds. The ligand's stereochemical control enables the production of enantiomerically pure compounds, a critical requirement for drug development due to the potential for one enantiomer to exhibit therapeutic benefits while the other may cause adverse effects.

The synthesis of (1R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine has also been optimized to improve its availability and cost-effectiveness. A 2023 paper in *Chemical Communications* described a novel method for its preparation using a one-pot reaction involving dibrominated binaphthyl derivatives and phosphorus reagents. This approach reduces the number of purification steps and minimizes waste generation, making it a more sustainable synthetic route. Such advancements are vital for scaling up production to meet the demands of the pharmaceutical industry.

Furthermore, the compound's properties have been explored in the context of biocatalysis, where it is used as a cofactor in enzymatic reactions. A 2024 study in *ACS Catalysis* demonstrated its potential in the asymmetric reduction of aromatic ketones using a biocatalytic system. The ligand's compatibility with enzymatic environments highlights its versatility in applications that require both chemical and biological catalytic processes.

One of the most promising applications of (1R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine is in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders. For example, a 2023 review in *Advanced Drug Delivery Reviews* discussed the use of chiral ligands like this compound in the design of prodrugs that can selectively deliver therapeutic agents to specific tissues. The ligand's ability to modulate the release of active compounds makes it a valuable tool in personalized medicine.

Challenges in the application of (1R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine include its susceptibility to hydrolysis under acidic conditions, which can reduce its stability in certain reaction environments. Researchers are addressing this issue by developing modified versions of the ligand with enhanced chemical robustness. A 2024 paper in *Journal of the American Chemical Society* described the incorporation of electron-withdrawing groups into the binaphthyl framework, which significantly improves the ligand's resistance to degradation.

The compound's role in the pharmaceutical industry is also linked to its potential in the synthesis of complex molecules with multiple stereocenters. A 2024 study in *Angewandte Chemie* highlighted its use in the total synthesis of a potent antitumor agent, where its chiral control was critical for achieving the correct stereochemistry required for biological activity. Such applications underscore the ligand's importance in the development of novel therapeutics.

Additionally, the compound's properties have been investigated in the context of materials science, where it is used as a component in chiral liquid crystals and optoelectronic devices. A 2023 paper in *Advanced Materials* described the use of (1R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine in the fabrication of chiral nematic liquid crystals with tunable optical properties. This application opens new avenues for the use of the ligand beyond traditional catalytic and pharmaceutical contexts.

Overall, (1R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine remains a subject of intense research due to its versatility and the wide range of applications it offers. Its role in asymmetric catalysis, pharmaceutical synthesis, and sustainable chemical processes highlights its significance in modern science. As new synthetic methods and applications continue to emerge, the compound is expected to play an even greater role in the development of innovative solutions across various fields.